Cas no 1126-93-8 (2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly stable and versatile boronic ester compound, widely used as a key intermediate in organic synthesis and cross-coupling reactions. Its structure features a protected boronic acid moiety, which enhances stability against moisture and oxidation compared to free boronic acids. This compound is particularly valuable in Suzuki-Miyaura coupling reactions, enabling efficient carbon-carbon bond formation under mild conditions. The ethoxy group improves solubility in organic solvents, facilitating handling and reaction optimization. Its crystalline solid form ensures high purity and ease of storage. Due to its reliability and compatibility with diverse substrates, it is a preferred choice for pharmaceutical and materials science research.
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1126-93-8 structure
Product Name:2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1126-93-8
MF:C8H17BO3
MW:172.029783010483
MDL:MFCD22054335
CID:821386
PubChem ID:253659817
Update Time:2025-07-02

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-ethoxy-4,4,5,5-tetramethyl
    • 2-Ethoxy-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 2-ethoxy-4,4,5,5-tetramethyl-
    • 2-Aethoxy-4,4,5,5,-tetramethyl-1,3,2-dioxaborolan
    • 2-ethoxy-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 2-Ethoxy-4.4.5.5-tetramethyl-1.3.2-dioxaborolan
    • ACT08947
    • CTK0G1443
    • ethyl pinacol borate
    • Ethyl-1,1,2,2-tetramethyl-ethylen-borat
    • SureCN6493277
    • X7232
    • Ethoxyboronic Acid Pinacol Ester
    • 2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaboralane
    • C8H17BO3
    • E0982
    • D80491
    • AKOS037644952
    • MFCD22054335
    • AS-55616
    • 1126-93-8
    • SCHEMBL6493277
    • SY053310
    • CS-0151942
    • DTXSID60508219
    • 2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • MDL： MFCD22054335
    • Inchi： 1S/C8H17BO3/c1-6-10-9-11-7(2,3)8(4,5)12-9/h6H2,1-5H3
    • InChI Key： AWCHCIVACATJJS-UHFFFAOYSA-N
    • SMILES： O1B(OCC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 171.13071
  • Monoisotopic Mass: 172.1270746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Density: 0.93
  • Boiling Point: 32°C/5.3mmHg(lit.)
  • Flash Point: 15 ºC
  • Refractive Index: 1.4070-1.4110
  • PSA: 27.69

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156077-25G
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8 95%
25g
 ¥688.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156077-5G
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8 95%
5g
 ¥153.90 2023-09-03
Apollo Scientific
OR919768-5g
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8 95%
5g
 £110.00 2023-09-02
Apollo Scientific
OR919768-25g
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8 95%
25g
 £239.00 2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E862836-1g
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8 ≥97%(GC)(T)
1g
 ￥61.20 2022-01-11
TRC
E893080-50mg
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8
50mg
 $ 50.00 2022-06-05
TRC
E893080-100mg
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8
100mg
 $ 65.00 2022-06-05
TRC
E893080-500mg
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8
500mg
 $ 80.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E862836-5g
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8 ≥97%(GC)(T)
5g
 ￥211.50 2022-01-11
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
E0982-25G
2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1126-93-8 >97.0%(GC)(T)
25g
 ¥545.00 2024-04-18

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

33943-26-9 33943-26-9
25015-63-8 25015-63-8
1126-93-8 1126-93-8
10221-56-4 10221-56-4
62103-69-9 62103-69-9
2785-87-7 2785-87-7
73183-34-3 73183-34-3
Reaction Conditions
1.1C:Ni dicyclooctadiene, C:258278-28-3, S:(MeO)2CO, 1 h, 25°C
1.224 h, 85°C; 85°C → rt
1.3R:H2O
Reference
Selective Nickel-Catalyzed Hydrodeacetoxylation of Aryl Acetates
By De Smet, Gilles et al, Angewandte Chemie, 2022, 61(38), e202201751

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

Related Categories

1126-93-8 (2-Ethoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products

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